Cas no 1976564-38-1 (5-(difluoromethyl)-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product name: 5-(difluoromethyl)-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1976564-38-1
• MF: C₈H₁₁F₂N₃O₄
• MW: 251.187448740005
• CID: 5564900
• PubChem ID: 102644749

5-(difluoromethyl)-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-[2-(2-hydroxyethoxy)ethyl]-1H-1,2,3-triazole-4-carboxylic acid
• 1976564-38-1
• EN300-1592922
• 5-(difluoromethyl)-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C8H11F2N3O4/c9-7(10)6-5(8(15)16)11-12-13(6)1-3-17-4-2-14/h7,14H,1-4H2,(H,15,16)
• InChI Key： LCQCXPIRSZQZLU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=NN1CCOCCO)F

Computed Properties

• Exact Mass: 251.07176216g/mol
• Monoisotopic Mass: 251.07176216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 97.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-(difluoromethyl)-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 5-(difluoromethyl)-1-(2-(2-hydroxyethoxy)ethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1976564-38-1)

The compound 5-(difluoromethyl)-1-(2-(2-hydroxyethoxy)ethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1976564-38-1) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and material science. This molecule features a unique combination of a difluoromethyl group and a 1,2,3-triazole core, which are known for their bioisosteric properties and metabolic stability. The presence of a hydroxyethoxy side chain further enhances its solubility and potential for derivatization, making it a versatile intermediate for pharmaceutical applications.

In recent years, the demand for fluorinated compounds like 5-(difluoromethyl)-1-(2-(2-hydroxyethoxy)ethyl)-1H-1,2,3-triazole-4-carboxylic acid has surged due to their ability to improve drug efficacy and reduce toxicity. Researchers are particularly interested in its role as a bioisostere for carboxylic acids, which can enhance pharmacokinetic profiles. This aligns with the growing trend of precision medicine and targeted drug delivery, where such compounds are pivotal in designing next-generation therapeutics.

The synthesis of CAS No. 1976564-38-1 involves multi-step organic reactions, often leveraging click chemistry for the 1,2,3-triazole formation. This method is favored for its high yield and mild reaction conditions, which are critical for industrial-scale production. Additionally, the compound's carboxylic acid functionality allows for further functionalization, enabling the creation of prodrugs or conjugates for specific biological targets.

From an environmental perspective, the difluoromethyl group in 5-(difluoromethyl)-1-(2-(2-hydroxyethoxy)ethyl)-1H-1,2,3-triazole-4-carboxylic acid is less prone to bioaccumulation compared to heavier halogens, addressing concerns about sustainable chemistry. This aspect is increasingly relevant as regulatory bodies emphasize green chemistry principles in drug development. The compound's potential applications in agrochemicals and biomaterials further underscore its versatility.

Analytical characterization of CAS No. 1976564-38-1 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm structural integrity, which are essential for regulatory compliance and reproducibility in research. The compound's stability under various pH conditions also makes it suitable for formulation studies, a key consideration in drug delivery systems.

In the context of AI-driven drug discovery, 5-(difluoromethyl)-1-(2-(2-hydroxyethoxy)ethyl)-1H-1,2,3-triazole-4-carboxylic acid has been explored as a building block for virtual screening libraries. Its modular structure aligns with the fragment-based drug design approach, which accelerates hit identification. This synergy between synthetic chemistry and computational tools exemplifies the modern paradigm of rational drug design.

Future research directions for CAS No. 1976564-38-1 may include its integration into metal-organic frameworks (MOFs) for catalytic applications or as a ligand in transition metal complexes. Its hydrogen-bonding capabilities could also be exploited in supramolecular chemistry, opening avenues for novel smart materials. As the scientific community continues to explore its potential, this compound remains a promising candidate for interdisciplinary innovation.